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Compound of Interest

Compound Name: Fmoc-Thr(SO3Na)-OH

Cat. No.: B12282746 Get Quote

An In-depth Technical Guide to Fmoc-Thr(SO3Na)-OH for Researchers, Scientists, and Drug

Development Professionals

Introduction
Post-translational modifications (PTMs) significantly expand the functional diversity of proteins,

playing critical roles in various biological processes. Among these, protein sulfation, particularly

the O-sulfation of serine and threonine residues, is an emerging area of interest.[1] This

modification, where a sulfate group is added to the hydroxyl group of the amino acid, can

modulate protein-protein interactions, protein stability, and signaling pathways.[2][3] The

synthesis of peptides containing sulfated threonine residues is crucial for studying the

biological functions of this PTM and for developing novel therapeutics.

Fmoc-Thr(SO3Na)-OH is a specialized amino acid derivative designed for the direct

incorporation of sulfated threonine into peptides during Fmoc-based solid-phase peptide

synthesis (SPPS). While less common than its tyrosine analog, Fmoc-Thr(SO3Na)-OH
provides a key building block for investigating the impact of threonine sulfation on peptide and

protein function. This guide offers a comprehensive overview of Fmoc-Thr(SO3Na)-OH,

including its properties, synthesis, and application in SPPS, tailored for professionals in

research and drug development.

Core Concepts and Properties
Fmoc-Thr(SO3Na)-OH is an L-threonine derivative where the alpha-amino group is protected

by a base-labile fluorenylmethyloxycarbonyl (Fmoc) group, and the side-chain hydroxyl group is
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sulfated and present as a sodium salt. This structure allows for its direct use in standard Fmoc-

SPPS protocols.

Chemical Structure and Properties
Property Value

IUPAC Name
Sodium (2S,3R)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-3-(sulfooxy)butanoate

Molecular Formula C19H18NNaO8S

Molecular Weight 443.40 g/mol

Appearance White to off-white powder

Solubility Soluble in DMF, NMP, and water

Note: The properties listed are based on the chemical structure and data for analogous

compounds, as specific experimental data for Fmoc-Thr(SO3Na)-OH is not widely published.

Solid-Phase Peptide Synthesis (SPPS) with Fmoc-
Thr(SO3Na)-OH
The incorporation of Fmoc-Thr(SO3Na)-OH into a peptide sequence follows the general

principles of Fmoc-SPPS. However, due to the negatively charged sulfate group, some

modifications to standard protocols may be necessary to ensure efficient coupling.

Experimental Workflow for SPPS using Fmoc-
Thr(SO3Na)-OH
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SPPS workflow for incorporating Fmoc-Thr(SO3Na)-OH.

Detailed Experimental Protocol
1. Resin Preparation:

Swell the appropriate resin (e.g., Rink Amide resin for peptide amides) in N,N-

dimethylformamide (DMF) for at least 1 hour.

Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for

20 minutes.

Wash the resin thoroughly with DMF.

2. Coupling of Fmoc-Thr(SO3Na)-OH:

Dissolve Fmoc-Thr(SO3Na)-OH (3-5 equivalents) and a coupling agent such as HBTU or

HATU (3-5 equivalents) in DMF.

Add a base, typically N,N-diisopropylethylamine (DIPEA) (6-10 equivalents), to the amino

acid solution to activate it.

Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours. The

negatively charged sulfate group can sometimes lead to slower coupling kinetics, so

extended coupling times may be beneficial.[4]

Monitor the coupling reaction using a qualitative test such as the Kaiser test.

3. Fmoc Deprotection:

After successful coupling, wash the resin with DMF.

Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc group from

the newly added amino acid.

Wash the resin thoroughly with DMF to prepare for the next coupling cycle.

4. Cleavage and Deprotection:
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Once the peptide synthesis is complete, wash the resin with dichloromethane (DCM).

Treat the resin with a cleavage cocktail, typically containing trifluoroacetic acid (TFA) with

scavengers (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane), for 2-3 hours. This step

cleaves the peptide from the resin and removes side-chain protecting groups.

Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

5. Purification and Analysis:

Purify the crude peptide using reversed-phase high-performance liquid chromatography (RP-

HPLC).[5][6]

Characterize the purified peptide by mass spectrometry to confirm its identity and purity.[7][8]

[9]

Analytical Characterization
The analysis of sulfated peptides requires specific considerations due to the labile nature of the

sulfate group.

HPLC Analysis
Parameter Typical Conditions

Column C18 reversed-phase

Mobile Phase A 0.1% TFA in water

Mobile Phase B 0.1% TFA in acetonitrile

Gradient Linear gradient of mobile phase B

Detection UV at 214 nm and 280 nm

Note: The use of TFA in the mobile phase can sometimes lead to partial desulfation. Using a

buffer system with a higher pH, such as ammonium acetate, can mitigate this, but may require

optimization of the chromatographic method.

Mass Spectrometry
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Electrospray ionization mass spectrometry (ESI-MS) is commonly used for the characterization

of sulfated peptides. A characteristic fragmentation pattern is the neutral loss of SO3 (80 Da)

from the precursor ion during collision-induced dissociation (CID).[7]

Ionization Mode Expected Observation

Positive Ion ESI-MS [M+H]+ and other protonated species

Negative Ion ESI-MS [M-H]- and other deprotonated species

MS/MS Fragmentation Neutral loss of 80 Da (SO3)

Biological Significance and Applications
Threonine sulfation, while less studied than tyrosine sulfation, is believed to play a role in

various biological processes.[1] Sulfation can influence protein conformation and participate in

protein-protein interactions, similar to phosphorylation.[4] The ability to synthesize peptides with

site-specific threonine sulfation is crucial for:

Investigating Signaling Pathways: Elucidating the role of threonine sulfation in cellular

signaling.

Structure-Activity Relationship (SAR) Studies: Understanding how threonine sulfation affects

the biological activity of peptides.

Drug Development: Designing peptide-based drugs with enhanced stability, binding affinity,

or altered biological activity.

Signaling Pathways Involving Protein Sulfation
Protein sulfation is a key post-translational modification that occurs in the Golgi apparatus and

is involved in a multitude of extracellular signaling events.[10]
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A representative signaling pathway involving a sulfated ligand and receptor.
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Conclusion
Fmoc-Thr(SO3Na)-OH is a valuable tool for the chemical synthesis of peptides containing

sulfated threonine residues. While its use requires careful optimization of SPPS protocols,

particularly the coupling step, it enables the site-specific incorporation of this important post-

translational modification. The ability to generate such peptides is essential for advancing our

understanding of the biological roles of threonine sulfation and for the development of novel

peptide-based therapeutics. As research into PTMs continues to expand, the demand for

specialized amino acid derivatives like Fmoc-Thr(SO3Na)-OH is likely to grow, paving the way

for new discoveries in biology and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fmoc-Thr(SO3Na)-OH for beginners]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12282746#fmoc-
thr-so3na-oh-for-beginners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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